4-bromo-N-(8-methyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(8-methyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
• InChI: InChI=1S/C23H20BrNO3S/c1-14-6-11-22-19(12-14)20-13-21(17-4-2-3-5-18(17)23(20)28-22)25-29(26,27)16-9-7-15(24)8-10-16/h2-5,7-10,13-14,25H,6,11-12H2,1H3
• InChI Key: OXGDOACFLFJOIF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C23H20BrNO3S
• Molecular Weight: 470.4 g/mol

Description

4-bromo-N-(8-methyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H20BrNO3S and its molecular weight is 470.38. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Singlet Oxygen Quantum Yield in Photodynamic Therapy : A study by Pişkin, Canpolat, and Öztürk (2020) reports the synthesis of zinc phthalocyanine substituted with benzenesulfonamide derivatives, showing high singlet oxygen quantum yield, which is significant for Type II mechanisms in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Photosensitizing Abilities in Photodynamic Therapy : Another study by Öncül, Öztürk, and Pişkin (2022) discusses the potential of zinc(II) phthalocyanine substituted with benzenesulfonamide units as a photosensitizer in photodynamic therapy, an alternative therapy in cancer treatment, due to its adequate fluorescence, singlet oxygen production, and photostability (Öncül, Öztürk, & Pişkin, 2022).

Antibacterial and Antifungal Activity

• Antimicrobial Activity : A study by Ranganatha et al. (2018) highlights the synthesis of 5–bromo–2-chloropyrimidin-4-amine derivatives, including compounds with benzenesulfonamide, which exhibited significant antibacterial and antifungal activities (Ranganatha et al., 2018).

Cancer Research and Treatment

• Anticancer Activity : Kumar et al. (2015) report on the synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules, which showed promising in vitro anticancer activity against various human cancer cell lines (Kumar et al., 2015).

Efflux Pump Inhibition

• Inhibition of Efflux Pumps in Multiresistant Strains : Research by Oliveira-Tintino et al. (2020) evaluates the inhibitory action of 1,8-naphthyridine sulfonamides, including compounds with benzenesulfonamide, against TetK and MrsA efflux pumps in Staphylococcus aureus strains (Oliveira-Tintino et al., 2020).